ethyl 3-carbamoyl-2-(furan-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-carbamoyl-2-(furan-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C16H17N3O5S/c1-2-23-16(22)19-6-5-9-11(8-19)25-15(12(9)13(17)20)18-14(21)10-4-3-7-24-10/h3-4,7H,2,5-6,8H2,1H3,(H2,17,20)(H,18,21)
• InChI Key: RRUUDTNGCNGLNK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=CO3
• Molecular Formula: C16H17N3O5S
• Molecular Weight: 363.4 g/mol

Description

Ethyl 3-carbamoyl-2-(furan-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C16H17N3O5S and its molecular weight is 363.39. The purity is usually 95%.
BenchChem offers high-quality ethyl 3-carbamoyl-2-(furan-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 3-carbamoyl-2-(furan-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Transformations

• Furan and Thiophene Derivatives : A study by Stroganova et al. (2016) explored acid-catalyzed transformations of N-(5-methyl-2-furyl)ethyl 3-aminothieno[2,3-b]pyridine-2-carboxamides, leading to several derivatives through furan ring opening and recyclization into a new fused heterocyclic system - pyrrolo[1,2-a][1,4]diazocine. These findings highlight the compound's versatility for generating complex heterocycles with potential for diverse applications (Stroganova, Vasilin, & Krapivin, 2016).

• Annulation Reactions : Zhu et al. (2003) described a phosphine-catalyzed [4 + 2] annulation process where ethyl 2-methyl-2,3-butadienoate interacts with N-tosylimines, producing tetrahydropyridines. This method demonstrates the compound's potential in synthetic chemistry for creating highly functionalized pyridine derivatives (Zhu, Lan, & Kwon, 2003).

Applications in Material Science and Catalysis

• Organic Ligands and Metal Complexes : Research by Patel (2020) on ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate and its reaction with 4-amino salicylic acid to produce metal complexes underscores the use of furan-containing compounds as ligands for metal coordination. These complexes were studied for their antimicrobial properties, suggesting applications in material science and biotechnology (Patel, 2020).

• Synthesis of Fused Heterocycles : Sirakanyan et al. (2019) investigated the reactivity of ethyl 1-aminothieno(furo)[2,3-b]pyridine-2-carboxylates to produce new heterocyclic systems like pyrido[3',2':4,5]thieno(furo)[3,2-d][1,3]oxazin-7(8)-ones. These compounds, obtained through steps involving hydrolysis, acylation, and cyclization, highlight the potential for synthesizing novel polyheterocyclic compounds with diverse applications (Sirakanyan, Spinelli, Geronikaki, Hakobyan, & Hovakimyan, 2019).